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These application notes provide a detailed protocol for the in vitro radiolabeling of autologous
leukocytes with Technetium-99m (Tc-99m) exametazime. This procedure is critical for
diagnostic imaging studies aimed at localizing sites of infection and inflammation.[1][2][3] The
protocol outlines the necessary steps for leukocyte separation, radiolabeling, and quality
control to ensure the efficacy and safety of the final radiopharmaceutical product.

l. Principle of the Method

The lipophilic Tc-99m exametazime complex is designed to penetrate the leukocyte cell
membrane.[1] Once inside the cell, the complex becomes hydrophilic, effectively trapping the
Tc-99m radionuclide within the leukocytes, particularly neutrophils.[1] These radiolabeled
leukocytes, when reinjected into the patient, migrate to areas of infection or inflammation,
allowing for visualization using scintigraphic imaging techniques.[3][4]

Il. Materials and Equipment

A comprehensive list of necessary materials and equipment is provided below.
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Category Item

Reagents & Kits Drax Exametazime® Kit (or equivalent)

Sodium Pertechnetate Tc-99m injection

6% Hydroxyethyl starch (HES)

0.9% Sodium Chloride for Injection, USP

(preservative-free)

5% Sodium Chloride for Injection, USP

Sterile Water for Injection, USP

Acid Citrate Dextrose (ACD) solution

Heparin

Disposables 60 mL sterile plastic syringes

19-gauge Butterfly needle infusion set

Sterile centrifuge tubes (15 mL and 50 mL)

Sterile plastic pipettes

Waterproof gloves

Equipment Laminar flow hood or cell isolator

Centrifuge

Dose calibrator

Microscope

Hemocytometer

Collimated radiation detector

Chromatography supplies (ITLC strips, solvents)

lll. Experimental Protocols
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Strict aseptic technique must be maintained throughout the entire procedure to prevent
microbial contamination of the final product.[5] All materials in contact with the patient's blood
must be sterile and clearly labeled with the patient's identification information.[5]

A. Leukocyte Harvest and Separation

e Blood Collection:

o Prepare a 60 mL syringe containing 8 mL of 6% Hydroxyethyl starch and 2 mL of Heparin.
[1]

o Using a 19-gauge butterfly needle, draw approximately 40 mL of whole blood from the
patient into the prepared syringe.[1][2]

o Gently mix the contents of the syringe for 2 minutes.[1]
» Red Blood Cell Sedimentation:
o Clamp the syringe in an upright position, tilted at approximately 10-20 degrees.[1]

o Allow the red blood cells to sediment for at least 60 minutes, until the supernatant
(leukocyte-rich plasma) is clear.[1]

o Leukocyte-Rich Plasma (LRP) Isolation:
o Carefully transfer the upper layer of leukocyte-rich plasma into a sterile centrifuge tube.
e Leukocyte Pelleting:

o Centrifuge the LRP at 400-450 g for 5 minutes to obtain a leukocyte pellet (WBC button).
[11[2]

o Transfer the supernatant, which is leukocyte-poor plasma (LPP), into a separate sterile
tube and save it for later steps.[1]

» Red Blood Cell Lysis (if necessary):
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o If the WBC button contains a significant number of red blood cells, resuspend the pellet in
1 mL of 0.9% NacCl.[1]

o Sequentially add 9 mL of sterile water, swirl for 5-30 seconds, then add 2 mL of 5% NaCl
and 10 mL of 0.9% NaCl, swirling after each addition.[1]

o Centrifuge at 400 g for 5 minutes and discard the supernatant.[1]
B. Preparation of Tc-99m Exametazime
» Reconstitution:

o Add 370 to 2000 MBq (10 to 54 mCi) of sodium pertechnetate Tc-99m eluate in a volume
of 5 mL to the Drax Exametazime® vial.[2][6] The eluate should be from a generator that
was eluted within the last 24 hours and should not be more than 2 hours old.[2]

o Gently invert the vial for 10 seconds to ensure complete dissolution. The pH of the
prepared injection should be between 9.0 and 9.8.[2][6]

o The reconstituted Tc-99m exametazime should be used for leukocyte labeling within 30
minutes.[1]

» Radiochemical Purity Testing:

o Perform radiochemical purity testing of the Tc-99m exametazime solution within 2 minutes
of reconstitution using a three-strip chromatography system.[1][6] This is a critical quality
control step to ensure the integrity of the radiopharmaceutical before labeling.

C. Radiolabeling of Leukocytes

 Incubation:
o Resuspend the final WBC button in 1.5 mL of 0.9% NaCl.[1]

o Carefully add the freshly prepared Tc-99m exametazime solution to the tube containing
the resuspended leukocytes.[1][2]
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o Incubate at room temperature for 15 minutes, gently swirling every 5 minutes to ensure

the cells remain in suspension.[1][2]

e Washing and Final Preparation:

o After incubation, add 5 mL of the previously saved LPP to the labeled cells and centrifuge

at 400 g for 5 minutes.[1]

o Carefully remove and measure the radioactivity of the supernatant (the "Wash").[1]

o Resuspend the radiolabeled leukocyte pellet in 5-10 mL of LPP.[1][7]

o Draw the final cell suspension into a non-heparinized syringe using a large-bore needle

(19-gauge or larger).[1][2]

IV. Quality Control

Several quality control measures are essential to ensure the safety and efficacy of the

radiolabeled leukocyte preparation.

Parameter Method Acceptance Criteria
Radiochemical Purity of Tc- Three-strip chromatography >80% lipophilic Tc-99m
99m Exametazime system exametazime complex

) o Measurement of radioactivity in
Labeling Efficiency
the cell pellet and supernatant

Typically >50%]7], with an
expected range of 40-80%]8]

Cell Viability Trypan blue exclusion test

>95% viable cells

Cell Integrity Microscopic inspection

Absence of significant cell

clumping or aggregation

Calculating Labeling Efficiency:

Labeling Efficiency (%) = [Activity of Labeled Leukocytes / (Activity of Labeled Leukocytes +

Activity of Wash Supernatant)] x 100

V. Dosage and Administration
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e Adults: The recommended administered activity is 185 to 370 MBq (5 to 10 mCi) of Tc-99m
labeled leukocytes administered by intravenous injection.[1][3][6]

o Administration: The labeled leukocyte suspension should be administered as soon as
possible after labeling, preferably within 1-2 hours, using a 19-gauge needle.[1][2][7]

VI. Experimental Workflows and Signaling Pathways

Diagram 1: Experimental Workflow for Leukocyte
Radiolabeling
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4. Centrifugation (400g, 5 min) 7. Radiochemical Purity QC
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i
Final Product Prepdration
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'
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'
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Caption: Workflow for the isolation and radiolabeling of leukocytes.
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Diagram 2: Quality Control and Administration Pathway
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Caption: Quality control and administration pathway for Tc-99m labeled leukocytes.

VII. Troubleshooting
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Problem Possible Cause Solution
Low Labeling Efficiency Poor radiochemical purity of Perform QC on the Tc-99m
(<50%) Tc-99m exametazime exametazime before labeling.

Handle cells gently during
Damaged leukocytes . o
separation. Check cell viability.

Incorrect incubation time or Adhere strictly to the protocol's
temperature incubation parameters.

Ensure centrifuge is properly
Cell Clumping Excessive centrifugation force calibrated and settings are

correct.

Ensure adequate
Presence of fibrin clots anticoagulation during blood

draw.

S Minimize handling and
Altered Biodistribution (e.g., o _ _
) Cell activation or damage manipulation of cells. Ensure
high lung uptake) . .
aseptic technique.

VIil. Safety Precautions

» Handle all human blood products as potentially infectious and follow universal precautions.

» Adhere to all local regulations regarding the handling of radioactive materials. Use
appropriate shielding and personal protective equipment.

e The entire procedure should be performed in a suitable aseptic environment, such as a
laminar flow hood or a cell isolator, to prevent contamination.[5]

e To avoid cross-contamination, it is recommended to label leukocytes from only one patient at
a time.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Radiolabeling
Leukocytes with Tc-99m Exametazime]. BenchChem, [2025]. [Online PDF]. Available at:
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99m-exametazime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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